Cas no 1956382-01-6 (Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate)

• Product Name: Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate
• CAS No: 1956382-01-6
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 4823241
• Update Time: 2025-10-31

Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate

• Inchi： 1S/C16H20N2O2/c1-18-7-3-4-13(18)8-12-10-17-15-6-5-11(9-14(12)15)16(19)20-2/h5-6,9-10,13,17H,3-4,7-8H2,1-2H3
• InChI Key： HCOWPXFBCIWDMG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)C(=CN2)CC1CCCN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3

Additional information on Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate

Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate (CAS No. 1956382-01-6): A Comprehensive Overview

Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate, identified by its CAS number 1956382-01-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl ester group and a substituted pyrrolidine moiety, contribute to its unique chemical properties and biological interactions.

The indole core is a well-known pharmacophore in medicinal chemistry, with numerous derivatives exhibiting pharmacological effects ranging from antimicrobial to anti-inflammatory properties. In particular, indole derivatives have been extensively studied for their roles in modulating various biological pathways, including those involved in cancer, neurodegenerative diseases, and metabolic disorders. The specific substitution pattern in Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate is thought to enhance its binding affinity to target proteins and enzymes, thereby influencing its biological activity.

Recent research has highlighted the importance of indole derivatives in the development of novel therapeutic agents. For instance, studies have demonstrated that certain indole-based compounds can selectively inhibit kinases and other enzymes implicated in cancer progression. The methyl ester group in Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate may play a crucial role in modulating the compound's solubility and metabolic stability, which are critical factors for drug efficacy and bioavailability.

The pyrrolidine ring is another key structural feature that contributes to the compound's pharmacological profile. Pyrrolidine derivatives are known for their ability to interact with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The presence of a methyl group on the pyrrolidine ring in Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate is likely to influence its binding interactions and may enhance its affinity for specific receptors or enzymes.

In vitro studies have shown that Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate exhibits promising activity against several disease models. For example, preliminary experiments have indicated that this compound can inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Additionally, its ability to interact with specific enzymes may make it a valuable tool for studying enzyme kinetics and mechanisms.

The synthesis of Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate requires a multi-step process that involves careful selection of reagents and reaction conditions. The introduction of the methyl ester group at the 5-position of the indole ring is typically achieved through esterification reactions, while the substitution at the 3-position involves more complex functional group transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity.

The chemical properties of Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate are also influenced by its solubility and stability under various conditions. These properties are critical for formulating the compound into viable pharmaceutical products. Solubility studies have shown that this compound has moderate solubility in organic solvents but limited solubility in water, which may necessitate the use of solubilizing agents or alternative delivery systems.

In conclusion, Methyl 3-((1-methylpyrrolidin-2-yl)methyl)-1H-indole-5-carboxylate (CAS No. 1956382-01-6) is a structurally complex indole derivative with significant potential for therapeutic applications. Its unique substitution pattern and functional groups contribute to its biological activity and make it a valuable compound for further research. As our understanding of biological pathways continues to evolve, compounds like Methyl 3-((1-methylpyrrolidin
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